Cas no 1824308-55-5 ((5-Bromo-3-methylpyridin-2-yl)thiourea)

• Product Name: (5-Bromo-3-methylpyridin-2-yl)thiourea
• CAS No: 1824308-55-5
• MF: C₇H₈BrN₃S
• MW: 246.12751865387
• CID: 5191964
• Update Time: 2025-05-27

(5-Bromo-3-methylpyridin-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-3-methylpyridin-2-yl)thiourea

• Inchi： 1S/C7H8BrN3S/c1-4-2-5(8)3-10-6(4)11-7(9)12/h2-3H,1H3,(H3,9,10,11,12)
• InChI Key： OGQFHROQBUNGAO-UHFFFAOYSA-N
• SMILES： N(C1=NC=C(Br)C=C1C)C(N)=S

Additional information on (5-Bromo-3-methylpyridin-2-yl)thiourea

Comprehensive Overview of (5-Bromo-3-methylpyridin-2-yl)thiourea (CAS No. 1824308-55-5): Properties, Applications, and Industry Insights

(5-Bromo-3-methylpyridin-2-yl)thiourea (CAS No. 1824308-55-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring substituted with a bromo group at the 5-position and a methyl group at the 3-position, further functionalized with a thiourea moiety. This combination of heterocyclic and sulfur-containing functionalities makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for halogenated pyridine derivatives like (5-Bromo-3-methylpyridin-2-yl)thiourea has surged, driven by their applications in drug discovery. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, a hot topic in oncology research. The compound’s CAS number 1824308-55-5 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects.

The thiourea group in this compound is a critical functional handle for further derivatization. It enables the formation of hydrogen bonds with biological targets, a property exploited in designing enzyme inhibitors and receptor modulators. This aligns with current trends in fragment-based drug design, where small molecules like (5-Bromo-3-methylpyridin-2-yl)thiourea serve as building blocks for larger pharmacophores.

From a synthetic chemistry perspective, the bromo substituent offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern API (Active Pharmaceutical Ingredient) manufacturing. This adaptability explains why queries like "CAS 1824308-55-5 Suzuki coupling" or "5-Bromo-3-methylpyridin-2-yl thiourea applications" are trending among chemists.

Beyond pharmaceuticals, (5-Bromo-3-methylpyridin-2-yl)thiourea finds niche applications in material science, particularly in the development of organic semiconductors and ligands for catalysis. Its electron-withdrawing bromo group and electron-donating thiourea create a push-pull effect, useful in tuning molecular electronics properties. This dual functionality is a recurring theme in searches related to "pyridine thiourea materials."

Quality control of CAS 1824308-55-5 is another area of interest. Analytical methods like HPLC, NMR, and mass spectrometry are essential to verify purity, especially given the compound’s role in sensitive applications. Laboratories often search for "1824308-55-5 spectral data" or "5-Bromo-3-methylpyridin-2-yl thiourea synthesis protocol," highlighting the need for reliable characterization data.

Environmental and regulatory considerations are also pertinent. While (5-Bromo-3-methylpyridin-2-yl)thiourea is not classified as hazardous under major chemical inventories, proper handling protocols are emphasized in SDS (Safety Data Sheet) documentation. Queries such as "thiourea derivative biodegradability" reflect growing industry focus on green chemistry principles.

In summary, (5-Bromo-3-methylpyridin-2-yl)thiourea (CAS No. 1824308-55-5) exemplifies the intersection of structural diversity and functional utility in modern chemistry. Its applications span from drug discovery to advanced materials, making it a compound of enduring relevance. As research into targeted therapies and sustainable synthesis advances, this molecule will likely remain a key player in scientific innovation.